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Cat. No.: B082843 Get Quote

Abstract
This technical guide provides an in-depth analysis of 4-Methoxy-2,6-dimethylpyrimidine, a

heterocyclic compound of significant interest in medicinal chemistry and materials science. We

will explore its molecular structure, physicochemical properties, synthesis, and spectroscopic

characterization. Furthermore, this guide will delve into the reactivity of the pyrimidine core,

influenced by its substituent groups, and discuss its current and potential applications in drug

development. This document is intended for researchers, scientists, and drug development

professionals seeking a comprehensive understanding of this versatile chemical scaffold.

Introduction and Significance
Pyrimidines are a class of heterocyclic aromatic compounds that form the backbone of nucleic

acids, a fundamental component of all life.[1] Their derivatives are known to possess a wide

spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties.[2]

[3] 4-Methoxy-2,6-dimethylpyrimidine (CAS No. 14001-62-8) is a substituted pyrimidine that

serves as a key building block in the synthesis of more complex, biologically active molecules.

[4] The presence of two methyl groups and a methoxy group on the pyrimidine ring significantly

influences its electronic properties and reactivity, making it a valuable intermediate for creating

diverse molecular libraries for drug discovery.[5][6]
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The molecular structure of 4-Methoxy-2,6-dimethylpyrimidine is characterized by a central

pyrimidine ring with methyl groups at positions 2 and 6, and a methoxy group at position 4. This

arrangement of electron-donating groups affects the electron density of the ring and its

reactivity in chemical transformations.

Table 1: Physicochemical Properties of 4-Methoxy-2,6-dimethylpyrimidine

Property Value Source

Molecular Formula C₇H₁₀N₂O [4]

Molecular Weight 138.17 g/mol [4]

IUPAC Name
4-methoxy-2,6-

dimethylpyrimidine
[4]

CAS Number 14001-62-8 [4]

Boiling Point Not available [7]

Melting Point Not available [7]

Density Not available [7]

Synthesis and Purification
While a specific, detailed synthesis protocol for 4-Methoxy-2,6-dimethylpyrimidine is not

readily available in the provided search results, a general understanding of pyrimidine

synthesis can be applied. The synthesis of substituted pyrimidines often involves the

condensation of a β-dicarbonyl compound (or its equivalent) with an amidine or a similar

nitrogen-containing compound. For 4-Methoxy-2,6-dimethylpyrimidine, a plausible synthetic

route would involve the reaction of acetylacetone (2,4-pentanedione) with O-methylisourea.

3.1. Generalized Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of substituted

pyrimidines, which can be adapted for 4-Methoxy-2,6-dimethylpyrimidine.
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Caption: Conceptual workflow for the synthesis of 4-Methoxy-2,6-dimethylpyrimidine.

3.2. Rationale for Method Selection
Condensation Reaction: This is a classic and efficient method for forming the pyrimidine ring.

The choice of base catalyst (e.g., sodium ethoxide) is crucial for deprotonating the diketone

and initiating the reaction.

Purification: Column chromatography is often employed to separate the desired product from

unreacted starting materials and byproducts. Recrystallization can be used as an alternative

or subsequent step to obtain a highly pure product.
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The confirmation of the molecular structure of 4-Methoxy-2,6-dimethylpyrimidine relies on a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

4.1. Expected Spectroscopic Data
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl

protons, the methoxy protons, and the aromatic proton on the pyrimidine ring. The chemical

shifts and splitting patterns provide information about the connectivity of the atoms.

¹³C NMR: The carbon NMR spectrum will reveal the number of unique carbon environments

in the molecule, including the carbons of the pyrimidine ring, the methyl groups, and the

methoxy group.

FT-IR: The infrared spectrum will exhibit characteristic absorption bands corresponding to

the functional groups present, such as C-H stretches from the methyl and methoxy groups,

C=N and C=C stretching vibrations from the aromatic ring, and C-O stretching from the

methoxy group.[8]

Mass Spectrometry: MS analysis will determine the molecular weight of the compound and

provide information about its fragmentation pattern, which can further aid in structural

elucidation.

4.2. Protocol for Spectroscopic Analysis
Sample Preparation: Dissolve a small amount of the purified compound in a suitable

deuterated solvent (e.g., CDCl₃) for NMR analysis.[9] For IR analysis, the sample can be

prepared as a KBr pellet or analyzed as a thin film.[9] For MS, the sample is typically

dissolved in a volatile solvent.

Data Acquisition: Record the spectra using standard parameters on the respective

spectrometers.[8][9]

Data Interpretation: Analyze the obtained spectra to confirm the presence of the expected

functional groups and the overall molecular structure.[10][11][12]
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The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative

nitrogen atoms, making it generally susceptible to nucleophilic attack and resistant to

electrophilic substitution.[5][13] However, the substituents on the ring play a critical role in

modulating this reactivity.

Electron-Donating Groups: The two methyl groups and the methoxy group at positions 2, 6,

and 4, respectively, are electron-donating. They increase the electron density of the

pyrimidine ring, which can influence its reactivity in various chemical transformations.

Nucleophilic Aromatic Substitution (SNAr): Leaving groups at the C2, C4, and C6 positions of

pyrimidines are susceptible to displacement by nucleophiles.[13] While 4-Methoxy-2,6-
dimethylpyrimidine does not have a typical leaving group, understanding this reactivity is

crucial when designing further synthetic modifications.

Applications in Drug Discovery and Development
The pyrimidine scaffold is a "privileged structure" in medicinal chemistry, appearing in

numerous approved drugs and clinical candidates.[6][14] While specific applications of 4-
Methoxy-2,6-dimethylpyrimidine are not extensively detailed in the provided search results,

its structural motifs are found in compounds with significant biological activity.

Kinase Inhibitors: The diaminopyrimidine core, which is structurally related, is a critical

component in a novel class of potent and selective cyclin-dependent kinase (CDK) inhibitors

with antitumor activity.[15] The substitution pattern on the pyrimidine ring is key to achieving

selectivity and potency.

Antiprotozoal and Antimicrobial Agents: Derivatives of 2-aminopyrimidines have shown

promise in the development of drugs against protozoal infections and various microbial

strains.[6][14]

Herbicide Synthesis: Structurally similar compounds, such as 2-amino-4,6-

dimethoxypyrimidine, are crucial intermediates in the synthesis of sulfonylurea herbicides.

[16][17]
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The following diagram outlines a typical workflow for utilizing a scaffold like 4-Methoxy-2,6-
dimethylpyrimidine in a drug discovery program.
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(HTS)

Hit Identification
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Caption: A generalized drug discovery workflow starting from a chemical scaffold.

Conclusion
4-Methoxy-2,6-dimethylpyrimidine is a valuable heterocyclic compound with significant

potential as a building block in the synthesis of novel therapeutic agents and functional

materials. Its unique substitution pattern provides a versatile platform for chemical modification,

enabling the exploration of a broad chemical space in drug discovery programs. A thorough
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understanding of its synthesis, spectroscopic properties, and reactivity is essential for

researchers aiming to leverage this scaffold in their scientific endeavors. Further research into

the biological activities of its derivatives is warranted and could lead to the development of new

and effective pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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